Cas no 914206-75-0 (6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 914206-75-0
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD08436709
• CID: 796733
• PubChem ID: 33695678
• Update Time: 2024-10-26

6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 6-chloro-
• 6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid (ACI)
• CS-0050213
• 6-chloro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• AS-54323
• AB45016
• 914206-75-0
• DTXSID40652820
• OMMFRAJZXXJIMG-UHFFFAOYSA-N
• SCHEMBL930189
• P17756
• MFCD08436709
• SY006854
• J-518643
• 6-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
• 6-Chloropyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
• DB-079012
• AKOS006291369

• MDL： MFCD08436709
• Inchi： 1S/C7H4ClN3O2/c8-4-2-9-6-1-5(7(12)13)10-11(6)3-4/h1-3H,(H,12,13)
• InChI Key： OMMFRAJZXXJIMG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2N(C=C(C=N2)Cl)N=1)O

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.75
• Refractive Index: 1.756
• PSA: 67.49000
• LogP: 1.08090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines